![molecular formula C14H22N2O B5293497 3-{[1-methyl-5-(1-piperidinyl)-3-pentyn-1-yl]oxy}propanenitrile](/img/structure/B5293497.png)
3-{[1-methyl-5-(1-piperidinyl)-3-pentyn-1-yl]oxy}propanenitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-{[1-methyl-5-(1-piperidinyl)-3-pentyn-1-yl]oxy}propanenitrile, also known as MPPN, is a chemical compound that has gained attention in scientific research due to its potential pharmacological properties. MPPN belongs to the class of nitrile-containing compounds and has been synthesized using several methods.
Mechanism of Action
The exact mechanism of action of 3-{[1-methyl-5-(1-piperidinyl)-3-pentyn-1-yl]oxy}propanenitrile is not fully understood. However, it has been reported to act as a GABA-A receptor modulator, which may contribute to its anticonvulsant and anxiolytic effects. This compound has also been found to inhibit the reuptake of serotonin and norepinephrine, which may contribute to its antidepressant effects.
Biochemical and Physiological Effects:
This compound has been reported to have several biochemical and physiological effects. It has been found to increase the levels of GABA, serotonin, and norepinephrine in the brain, which may contribute to its pharmacological effects. This compound has also been reported to decrease the levels of inflammatory cytokines and oxidative stress markers, which suggest its potential use in the treatment of neurodegenerative disorders.
Advantages and Limitations for Lab Experiments
3-{[1-methyl-5-(1-piperidinyl)-3-pentyn-1-yl]oxy}propanenitrile has several advantages for lab experiments, including its high purity and yield. Additionally, this compound has been reported to have low toxicity, which makes it a safe compound to use in animal studies. However, one limitation of this compound is its limited solubility, which may affect its bioavailability and pharmacokinetics.
Future Directions
There are several future directions for the study of 3-{[1-methyl-5-(1-piperidinyl)-3-pentyn-1-yl]oxy}propanenitrile. One direction is to further investigate its pharmacological properties and potential therapeutic uses. Additionally, the development of new synthesis methods and analogs of this compound may lead to the discovery of more potent and selective compounds. Finally, the use of this compound in combination with other drugs may provide a synergistic effect and improve its therapeutic efficacy.
Conclusion:
In conclusion, this compound is a chemical compound that has gained attention in scientific research due to its potential pharmacological properties. This compound has been synthesized using several methods and has been studied for its use as an anticonvulsant, anxiolytic, and antidepressant. This compound has also been found to have antioxidant and anti-inflammatory properties, which suggest its potential use in the treatment of neurodegenerative disorders. Further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic uses.
Synthesis Methods
3-{[1-methyl-5-(1-piperidinyl)-3-pentyn-1-yl]oxy}propanenitrile has been synthesized using various methods, including the reaction of 1-methyl-5-(1-piperidinyl)-3-pentyn-1-ol with cyanogen bromide, followed by treatment with triethylamine. Another method involves the reaction of 1-methyl-5-(1-piperidinyl)-3-pentyn-1-ol with oxalyl chloride, followed by treatment with potassium cyanide. These methods have been reported to yield this compound with high purity and yield.
Scientific Research Applications
3-{[1-methyl-5-(1-piperidinyl)-3-pentyn-1-yl]oxy}propanenitrile has been studied for its potential pharmacological properties, including its use as an anticonvulsant, anxiolytic, and antidepressant. This compound has also been reported to have antinociceptive effects, which make it a potential candidate for the treatment of chronic pain. Additionally, this compound has been found to have antioxidant and anti-inflammatory properties, which suggest its potential use in the treatment of neurodegenerative disorders.
properties
IUPAC Name |
3-(6-piperidin-1-ylhex-4-yn-2-yloxy)propanenitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N2O/c1-14(17-13-7-9-15)8-3-6-12-16-10-4-2-5-11-16/h14H,2,4-5,7-8,10-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DTQNIDYRHUKRAZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC#CCN1CCCCC1)OCCC#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.